6-(ethanesulfonyl)pyridin-3-amine
Overview
Description
6-(ethanesulfonyl)pyridin-3-amine, also known as 6-ESA, is an important organic compound used in a variety of applications. It is a versatile building block for organic synthesis, and has been used in the development of new drugs, materials, and catalysts. 6-ESA is also used in various scientific research applications, such as drug screening, cell-based assays, and biochemistry.
Scientific Research Applications
6-(ethanesulfonyl)pyridin-3-amine has a wide range of applications in scientific research. It is used in drug screening assays, as it is able to bind to a variety of target proteins. It is also used in cell-based assays, as it can be used to modulate cellular pathways and study the effects of various compounds. In addition, this compound is used in biochemistry, as it can be used to study the effects of various proteins on biochemical pathways.
Mechanism of Action
6-(ethanesulfonyl)pyridin-3-amine is an organic compound that is able to bind to a variety of target proteins. It binds to these proteins through a process known as covalent bonding. This type of bonding involves the formation of a covalent bond between the this compound molecule and the target protein. This bond is relatively stable and can be used to modulate the activity of the target protein.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes and cellular pathways, as well as to regulate the expression of certain genes. In addition, this compound has been shown to have anti-inflammatory and anti-cancer effects, as well as to be able to modulate the immune system.
Advantages and Limitations for Lab Experiments
6-(ethanesulfonyl)pyridin-3-amine has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and is generally considered to be a mild and safe reaction. In addition, it is a versatile building block for organic synthesis and can be used to modulate a variety of cellular pathways. However, there are some limitations to its use in lab experiments. This compound is not water-soluble, so it must be dissolved in an organic solvent before it can be used. In addition, it is not stable at high temperatures, so it must be stored at low temperatures.
Future Directions
There are a number of potential future directions for 6-(ethanesulfonyl)pyridin-3-amine. One potential direction is the development of new drugs and materials based on this compound. Another potential direction is the development of new catalysts for organic synthesis. Additionally, this compound could be used to study the effects of various compounds on biochemical pathways and to develop new cell-based assays. Finally, this compound could be used to further understand the mechanism of action of various proteins and to develop new therapies for various diseases.
Synthesis Methods
6-(ethanesulfonyl)pyridin-3-amine is synthesized from a variety of starting materials, including ethanesulfonyl chloride and pyridine. The reaction involves the formation of a sulfonyl chloride intermediate, which is then reacted with pyridine to form this compound. The reaction is typically carried out in aqueous media, and can be catalyzed by a variety of catalysts, such as palladium, nickel, or copper. The reaction is typically carried out at room temperature and is generally considered to be a mild and safe procedure.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(ethanesulfonyl)pyridin-3-amine involves the reaction of 3-aminopyridine with ethanesulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "3-aminopyridine", "ethanesulfonyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add 3-aminopyridine to a reaction flask", "Add a base (e.g. triethylamine) to the reaction flask to act as a catalyst", "Add ethanesulfonyl chloride dropwise to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer to remove the drying agent", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
52023-69-5 |
Molecular Formula |
C7H10N2O2S |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
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